Cas no 1248308-40-8 (2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole)
2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with chloromethyl and methoxymethyl functional groups. This structure imparts reactivity at both the chloromethyl and methoxymethyl sites, making it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group allows for nucleophilic substitution reactions, while the methoxymethyl group offers stability and further functionalization potential. Its oxadiazole scaffold contributes to its utility in medicinal chemistry due to its bioisosteric properties. The compound is typically handled under controlled conditions due to its reactive nature.
1248308-40-8 structure
Product Name:2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole
CAS No:1248308-40-8
MF:C5H7ClN2O2
MW:162.574280023575
CID:2139881
PubChem ID:60730372
Update Time:2025-06-07
2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(chloromethyl)-5-(methoxymethyl)-1,3,4-Oxadiazole
- 2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole
-
- Inchi： 1S/C5H7ClN2O2/c1-9-3-5-8-7-4(2-6)10-5/h2-3H2,1H3
- InChI Key： ZFTOBXGJXIVYPM-UHFFFAOYSA-N
- SMILES： ClCC1=NN=C(COC)O1
Computed Properties
- Exact Mass: 162.02
- Monoisotopic Mass: 162.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.2
2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466666-250mg |
2-(CHLOROMETHYL)-5-(METHOXYMETHYL)-1,3,4-OXADIAZOLE |
1248308-40-8 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM466666-500mg |
2-(CHLOROMETHYL)-5-(METHOXYMETHYL)-1,3,4-OXADIAZOLE |
1248308-40-8 | 95%+ | 500mg |
$*** | 2023-04-03 | |
| Chemenu | CM466666-1g |
2-(CHLOROMETHYL)-5-(METHOXYMETHYL)-1,3,4-OXADIAZOLE |
1248308-40-8 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Enamine | EN300-1260470-50mg |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole |
1248308-40-8 | 93.0% | 50mg |
$94.0 | 2023-10-02 | |
| Enamine | EN300-1260470-100mg |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole |
1248308-40-8 | 93.0% | 100mg |
$140.0 | 2023-10-02 | |
| Enamine | EN300-1260470-250mg |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole |
1248308-40-8 | 93.0% | 250mg |
$200.0 | 2023-10-02 | |
| Enamine | EN300-1260470-500mg |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole |
1248308-40-8 | 93.0% | 500mg |
$374.0 | 2023-10-02 | |
| Enamine | EN300-1260470-1000mg |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole |
1248308-40-8 | 93.0% | 1000mg |
$499.0 | 2023-10-02 | |
| Enamine | EN300-1260470-2500mg |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole |
1248308-40-8 | 93.0% | 2500mg |
$978.0 | 2023-10-02 | |
| Enamine | EN300-1260470-5000mg |
2-(chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole |
1248308-40-8 | 93.0% | 5000mg |
$1448.0 | 2023-10-02 |
2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
1248308-40-8 (2-(Chloromethyl)-5-(methoxymethyl)-1,3,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent